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Compound of Interest

Compound Name:
2-(2-(Hydroxymethyl)-5-

nitrophenyl)ethanol

Cat. No.: B179567 Get Quote

This technical guide provides a comprehensive overview of the known chemical properties of 2-
(2-(Hydroxymethyl)-5-nitrophenyl)ethanol, aimed at researchers, scientists, and

professionals in drug development. This document collates available data on its chemical

characteristics, synthesis, and potential biological activities, while also highlighting areas where

information is currently unavailable.

Core Chemical Properties
2-(2-(Hydroxymethyl)-5-nitrophenyl)ethanol, with the CAS number 186390-74-9, is a solid

organic compound. Limited information is available regarding its physical and chemical

properties. The table below summarizes the key known quantitative data.
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Property Value Source

CAS Number 186390-74-9 N/A

Molecular Formula C₉H₁₁NO₄ N/A

Molecular Weight 197.19 g/mol N/A

Melting Point 79-81 °C N/A

Boiling Point Not available

Solubility Not available

Appearance Solid N/A

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 2-(2-(Hydroxymethyl)-5-
nitrophenyl)ethanol is not readily available in the reviewed literature. However, a general

method for the synthesis of 2-(2-(hydroxymethyl)phenyl)ethanol derivatives has been

described, which may be adaptable for this specific compound.

General Synthesis of 2-(2-
(hydroxymethyl)phenyl)ethanol Derivatives via
Reduction of Isocoumarins
A potential synthetic route involves the reduction of a corresponding 3-substituted isocoumarin.

[1]

Experimental Protocol:

Reaction Setup: A solution of the starting 3-substituted isocoumarin is prepared in methanol.

Reduction: An excess of sodium borohydride is added to the methanolic solution.

Monitoring: The progress of the reaction is monitored by Thin Layer Chromatography (TLC)

using a mixture of petroleum ether and ethyl acetate (9:1) as the mobile phase.[1]
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Work-up: Upon completion, the reaction mixture is worked up to isolate the crude product.

Purification: The crude product is purified by a suitable method, such as column

chromatography, to yield the desired 2-(2-(hydroxymethyl)phenyl)ethanol derivative.

It is important to note that this is a general procedure and would require optimization for the

synthesis of 2-(2-(Hydroxymethyl)-5-nitrophenyl)ethanol, including the synthesis of the

appropriate nitro-substituted isocoumarin precursor.

Below is a conceptual workflow for this synthesis.
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Synthesis Workflow

Start: 3-substituted Isocoumarin

Dissolve in Methanol

Add excess Sodium Borohydride

Monitor reaction by TLC

Reaction Work-up

Purification

End: 2-(2-(hydroxymethyl)phenyl)ethanol derivative
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Potential Biological Activity Inference

2-(2-(Hydroxymethyl)-5-nitrophenyl)ethanol

Nitrophenyl Moiety Phenolic Hydroxyl Groups

Potential Antimicrobial Activity

inferred from related nitroaromatics

Potential Cytotoxicity

inferred from related nitrophenols inferred from related phenols

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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